Cas no 2222-07-3 (Cucurbitacin I)

• Product Name: Cucurbitacin I
• CAS No: 2222-07-3
• MF: C₃₀H₄₂O₇
• MW: 514.6503
• MDL: MFCD09971044
• CID: 42641
• PubChem ID: 5281321
• Update Time: 2024-10-31

Cucurbitacin I Chemical and Physical Properties

Names and Identifiers

• 2,16α,20,25-tetrahydroxy-9β-methyl-10α-19-norlanosta-1,5,23(E)-triene-3,11,22-trione
• Cucurbitacin I
• Cucurbitacin I (JSI-124, NSC 521777, Elatericin B)
• Cucurbitacin I, Cucumis sativus L.
• CUCURBITACIN I, HPLC
• Cucurbitacin i with hplc
• Elatericin B
• JSI124
• JSI-124
• NSC521777
• NSC-521777
• 2,16a,20,25-Tetrahydroxy-9b-methyl-10a-19-norlanosta-1,5,23(E)-triene-3,11,22-trione
• Cucurbitacine (I)
• 1,2-Dehydroelatericin A
• SHQ47990PH
• MLS002702902
• 19-nor
• F85354
• NSC-521777Elatericin B
• CUCURBITACCINE (I)
• 2222-07-3
• XT170627
• NCGC00388208-02
• 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9beta,10alpha,16alpha)-
• CHEBI:3947
• EINECS 218-736-8
• SCHEMBL2523066
• Elatericin B;JSI-124;NSC-521777
• UNII-SHQ47990PH
• NSC 521777
• HY-N1405
• (4R,9beta,16alpha,23E)-2,16,20,25-tetrahydroxy-9,10,14-trimethyl-4,9-cyclo-9,10-secocholesta-2,5,23-triene-1,11,22-trione
• 19-nor-9.beta.,5,23-triene-3,11,22-trione, 9-methyl-2,16,20,25-tetrahydroxy-
• (9?,10?,16?,23E)-2,16,20,25-Tetrahydroxy-9-methyl-19-norlanosta-1,5,23-triene-3,11,22-trione
• MS-29560
• 2,16alpha,20,25-Tetrahydroxy-9beta-methyl-10alpha-19-norlanosta-1,5,23(E)-triene-3,11,22-trione
• AKOS024456675
• Cucurbitacin I (Elatericin B)
• JSI 124
• 2,16,20,25-Terahydroxycucurbita-1,5,23-triene-3,11,22-trione - Iberis umbellata (candytuft)
• Elatericin B; JSI-124; NSC-521777
• NSC-112167
• C08800
• 19-Norlanosta-1,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9.beta.,10.alpha.,16.alpha.)- (VA
• CS-5431
• 19-Nor-9-beta,10-alpha-lanosta-1,5,23-triene-3,11,22-trione, 9-methyl-2,16,20,25-tetrahydroxy-
• LMST01010110
• Q27106265
• (8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
• 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9.beta.,10.alpha.,16.alpha.,23E)-
• NSC 112167
• SCHEMBL15914446
• CHEMBL387737
• 28580-39-4
• 19-Norlanosta-1,5,23-triene-3,11,22-trione, 2,16,20,25-tetrahydroxy-9-methyl-, (9beta,10alpha,16alpha)- (VAN)
• NSC112167
• DTXSID501015546
• (8S,9R,10R,13R,14S,16R,17R)-17-[(E,1R)-1,5-dihydroxy-1,5-dimethyl-2-oxo-hex-3-enyl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthrene-3,11-dione
• GLXC-10147
• NISPVUDLMHQFRQ-MKIKIEMVSA-N

• MDL： MFCD09971044
• Inchi： 1S/C30H42O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,11-13,17,19-20,23,31-32,36-37H,10,14-15H2,1-8H3/b12-11+/t17-,19-,20+,23+,27+,28-,29+,30+/m1/s1
• InChI Key： NISPVUDLMHQFRQ-MKIKIEMVSA-N
• SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])C(C(=C([H])[C@@]4([H])[C@]3(C([H])([H])[H])C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@@](C(/C(/[H])=C(\[H])/C(C([H])([H])[H])(C([H])([H])[H])O[H])=O)(C([H])([H])[H])O[H])=O)O[H])=O

Computed Properties

• Exact Mass: 514.29300
• Monoisotopic Mass: 514.293054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 514.6
• XLogP3: 2.7
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: No data available
• Density: 1.26
• Melting Point: 148-150°C
• Boiling Point: 698.3°Cat760mmHg
• Flash Point: 390.1°C
• Refractive Index: 1.593
• PSA: 132.13000
• LogP: 3.61940
• Vapor Pressure: 0.0±5.2 mmHg at 25°C

Cucurbitacin I Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： R28
• Safety Instruction： S28-S36/37-S45
• RTECS：RC6200000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R28
• Safety Term：S28;S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins
• Other Chemical Reagents